2-4-Dinitro-1-naphthol-7-sulfonic acid

• CAS No.: 483-84-1
• Product Name: 2-4-Dinitro-1-naphthol-7-sulfonic acid
• Molecular Formula: C10H6N2O8S
• Molecular Weight: 314.23 g/mol
• IUPAC Name: 8-hydroxy-5,7-dinitronaphthalene-2-sulfonic acid
• Standard InChI: InChI=1S/C10H6N2O8S/c13-10-7-3-5(21(18,19)20)1-2-6(7)8(11(14)15)4-9(10)12(16)17/h1-4,13H,(H,18,19,20)
• Standard InChIKey: FCQJEPASRCXVCB-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])O
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])O
• Description: Flavianic acid is a naphthalenesulfonic acid that is naphthalene-2-sulfonic acid substituted by nitro groups at positions 5 and 7 as well as a hydroxy group at position 8. The disodium salt is the biological stain 'naphthol yellow S'. It has a role as a histological dye. It is a member of naphthols, a naphthalenesulfonic acid and a C-nitro compound. It is a conjugate acid of a flavianate.
• Related CAS: 549-34-8 (di-potassium salt); 55482-31-0 (barium salt[1:1]); 68698-86-2 (aluminum salt[3:2]); 846-70-8 (di-hydrochloride salt)
• Synonyms: 2,4-dinitro-1-naphthol-7-sulfonic acid disodium salt; naphthol yellow; naphthol yellow S; naphthol yellow, aluminum salt (3:2); naphthol yellow, barium salt (1:1); naphthol yellow, dipotassium salt; naphthol yellow, disodium salt; naphthol yellow, monosodium salt
• PubChem Compound: 10226
• Last Modified: Nov 11 2021